Cas no 2137066-35-2 ((3R,4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: (3R,4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2137066-35-2
• MF: C₂₆H₂₂FNO₄
• MW: 431.455590724945
• CID: 5772108
• PubChem ID: 165477586
• Update Time: 2025-06-14

(3R,4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-658319
• rel-(3R,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• (3R,4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• 2137066-35-2

• Inchi： 1S/C26H22FNO4/c27-17-11-9-16(10-12-17)22-13-28(14-23(22)25(29)30)26(31)32-15-24-20-7-3-1-5-18(20)19-6-2-4-8-21(19)24/h1-12,22-24H,13-15H2,(H,29,30)/t22-,23+/m1/s1
• InChI Key： UWSXFCJJUMVNGA-PKTZIBPZSA-N
• SMILES： FC1C=CC(=CC=1)[C@H]1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 431.15328635g/mol
• Monoisotopic Mass: 431.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R,4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of (3R,4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2137066-35-2)

The compound (3R,4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2137066-35-2) is a highly specialized chiral pyrrolidine derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structural features, including the Fmoc-protected amine and 4-fluorophenyl moiety, make it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and medicinal chemistry, particularly in the development of GPCR-targeted therapies and central nervous system (CNS) drugs.

One of the key reasons for the growing demand for CAS No. 2137066-35-2 is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group provides excellent protection for the amine functionality during synthesis, while the carboxylic acid group allows for further conjugation. This dual functionality makes it an ideal candidate for creating peptide-based therapeutics, which are gaining traction in treating metabolic disorders and oncology. Recent studies have also explored its potential in PROTAC (proteolysis-targeting chimera) technology, a cutting-edge approach in targeted protein degradation.

From a structural-activity relationship (SAR) perspective, the 4-fluorophenyl substituent in (3R,4S)-1-Fmoc-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid enhances lipophilicity and metabolic stability, critical factors in oral drug bioavailability. The stereochemistry at the 3R and 4S positions further influences binding affinity to biological targets, making it a subject of interest in asymmetric synthesis studies. Analytical techniques like HPLC and chiral chromatography are essential for verifying its enantiomeric purity, a hot topic in quality control discussions among pharmaceutical manufacturers.

In the context of green chemistry, researchers are investigating eco-friendly synthetic routes for CAS 2137066-35-2 to reduce organic solvent waste. The compound's relevance extends to bioconjugation applications, where it serves as a linker for antibody-drug conjugates (ADCs) – a rapidly growing segment in targeted cancer therapies. Its stability under physiological conditions has prompted investigations into its use for sustained-release formulations, aligning with current industry focus on long-acting injectables.

The patent landscape surrounding this compound reveals its utility in neurodegenerative disease research, particularly for modulating dopamine receptors. With increasing searches for "Fmoc-protected amino acid derivatives" and "fluorinated pyrrolidines in drug design", this compound addresses multiple trending topics in cheminformatics and computational chemistry. Proper storage recommendations (-20°C under inert atmosphere) and handling protocols are frequently queried aspects, reflecting user concerns about compound stability in research settings.

Future directions for 2137066-35-2 include exploration in peptide nucleic acid (PNA) synthesis and molecular imaging probes, areas experiencing exponential growth. The compound's structure-activity relationship data contributes valuable insights to AI-driven drug discovery platforms, a major focus in pharmaceutical R&D. As regulatory requirements for chiral drugs become stricter, the demand for high-purity (3R,4S)-isomers like this will continue rising, making it a compound of sustained scientific and commercial importance.